Cas no 2171826-07-4 ({1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methylazetidin-2-yl}methanamine)

• Product Name: {1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methylazetidin-2-yl}methanamine
• CAS No: 2171826-07-4
• MF: C₉H₁₅BrN₄
• MW: 259.146200418472
• CID: 6102637
• PubChem ID: 165795050
• Update Time: 2025-07-18

{1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methylazetidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methylazetidin-2-yl}methanamine
• {1-[(3-bromo-1-methyl-1H-pyrazol-4-yl)methyl]azetidin-2-yl}methanamine
• 2171826-07-4
• EN300-1282405

• Inchi： 1S/C9H15BrN4/c1-13-5-7(9(10)12-13)6-14-3-2-8(14)4-11/h5,8H,2-4,6,11H2,1H3
• InChI Key： HQBIJMZGSVESDE-UHFFFAOYSA-N
• SMILES： BrC1C(=CN(C)N=1)CN1CCC1CN

Computed Properties

• Exact Mass: 258.04801g/mol
• Monoisotopic Mass: 258.04801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 47.1Ų

Additional information on {1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methylazetidin-2-yl}methanamine

Introduction to {1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methylazetidin-2-yl}methanamine (CAS No. 2171826-07-4)

{1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methylazetidin-2-yl}methanamine (CAS No. 2171826-07-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

The molecular formula of {1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methylazetidin-2-yl}methanamine is C₁₂H₁₆BrN₃, with a molecular weight of approximately 284.27 g/mol. The compound features a pyrazole ring substituted with a bromomethyl group and an azetidine ring, which imparts unique chemical and biological properties. The presence of the bromine atom and the nitrogen-containing heterocycles makes this compound highly versatile in terms of its reactivity and functionalization potential.

The physical properties of {1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methylazetidin-2-yl}methanamine include its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point is around 95°C, and it exhibits moderate stability under standard laboratory conditions. These properties make it suitable for various synthetic transformations and biological assays.

Synthesis Methods

The synthesis of {1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methylazetidin-2-yl}methanamine has been reported in several studies, highlighting different approaches to achieve high yields and purity. One common method involves the reaction of 3-bromo-1-methylpyrazole with an azetidine derivative followed by reductive amination. This multi-step process typically includes:

• Nucleophilic substitution of the bromomethyl group with an azetidine derivative to form the intermediate.
• Reductive amination using a suitable reducing agent such as sodium borohydride or hydrogen gas over a palladium catalyst to introduce the amine functionality.

Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes, utilizing catalysts that minimize waste and energy consumption. These methods not only improve the sustainability of the synthesis but also enhance the overall yield and purity of the final product.

Biological Activities and Therapeutic Potential

{1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methylazetidin-2-yl}methanamine has shown promising biological activities in various preclinical studies. One of its key applications is in the field of neuropharmacology, where it has been investigated for its potential as an antidepressant and anxiolytic agent. Studies have demonstrated that this compound can modulate serotonin and dopamine receptors, which are crucial for mood regulation.

In addition to its neuropharmacological effects, {1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methylazetidin-2-yl}methanamine has also been explored for its anti-inflammatory properties. Preclinical models have shown that it can inhibit pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α, making it a potential candidate for treating inflammatory diseases.

Clinical Trials and Future Prospects

The therapeutic potential of {1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methylazetidin-2-yl}methanamine has led to several ongoing clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase trials have reported favorable safety profiles, with no significant adverse effects observed at therapeutic doses. These findings have paved the way for more advanced clinical studies to further validate its therapeutic benefits.

In parallel with clinical trials, researchers are also investigating structure–activity relationships (SAR) to optimize the compound's pharmacological properties. By modifying specific functional groups within the molecule, scientists aim to enhance its potency, selectivity, and bioavailability. These efforts are crucial for developing more effective drug candidates based on this promising lead compound.

Conclusion

{1-(3-bromo-1-methyl-1H-pyrazol-4-y l)methylazetidin -2 - yl }methanamine strong > (CAS No . 2 8 7 6 -0 7 -4 ) represents a significant advancement in medicinal chemistry , offering unique structural features that contribute to its diverse biological activities . Its potential applications in neuropharmacology , anti-inflammatory therapy , and other therapeutic areas highlight its importance as a lead compound for drug development . Ongoing research and clinical trials continue to uncover new insights into its mechanisms of action , paving the way for future innovations in pharmaceutical science . p > article > response >